Cas no 910857-85-1 (1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile)

1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile structure
910857-85-1 structure
Product Name:1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile
CAS No:910857-85-1
MF:C7H8ClN3
MW:169.611519813538
CID:3155212
PubChem ID:16767334
Update Time:2025-04-21

1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloro-ethyl)-3-methyl-1H-pyrazole-4-carbonitrile
    • 910857-85-1
    • 1-(2-chloroethyl)-3-methyl-1{H}-pyrazole-4-carbonitrile
    • AKOS005605150
    • 1-(2-chloroethyl)-3-methylpyrazole-4-carbonitrile
    • STK693403
    • 1-(2-chloroethyl)-3-methyl-1H-pyrazole-4-carbonitrile
    • Inchi: 1S/C7H8ClN3/c1-6-7(4-9)5-11(10-6)3-2-8/h5H,2-3H2,1H3
    • InChI Key: PWAIQXYUQYURHO-UHFFFAOYSA-N
    • SMILES: ClCCN1C=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 169.0406750Da
  • Monoisotopic Mass: 169.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.6Ų
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